Methyl 4-methoxybenzimidate hydrochloride

• IUPAC Name: methyl 4-methoxybenzenecarboximidate;hydrochloride
• InChI: InChI=1S/C9H11NO2.ClH/c1-11-8-5-3-7(4-6-8)9(10)12-2;/h3-6,10H,1-2H3;1H
• InChI Key: NIFOAQNRXZPXMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=N)OC.Cl
• Molecular Formula: C9H12ClNO2
• Molecular Weight: 201.65 g/mol
• CAS No.: 39739-49-6

Description

Methyl 4-methoxybenzimidate hydrochloride is a chemical compound with the formula C9H12ClNO2. It is related to Methyl 4-hydroxybenzimidate hydrochloride, which has the empirical formula C8H9NO2 · HCl and a molecular weight of 187.62.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its formula C9H12ClNO2. The related compound, Methyl 4-hydroxybenzimidate hydrochloride, has the empirical formula C8H9NO2 · HCl.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 201.65. The related compound, Methyl 4-hydroxybenzimidate hydrochloride, has a molecular weight of 187.62.

Safety and Hazards

The safety and hazards of Methyl 4-methoxybenzimidate hydrochloride are not well-documented. It’s always important to handle all chemicals with appropriate safety measures, including wearing personal protective equipment and ensuring adequate ventilation.

Synthesis routes and methods I

Procedure details

4-methoxybenzonitrile (12.5 g, 91.1 mmol) was dissolved in methanol (140 mL), through this cooled (−5° C.) solution gaseous HCl was bubbled for about 3 hours. The reaction mixture was then stirred, in a closed flask, at r.t. for 24 hours. Then the excess HCl was stripped by bubbling nitrogen and the resulting solution was concentrated, the residue was taken up with TBME (100 mL) and stirred for 30 min., then filtrated and dried to provide the title product as a colourless powder 19.0 g (quantitative). C9H11NO2.HCl, MW: 201.69 1H-NMR (300 MHz, D2O) ppm: 4.20 (s, 3H), 6.9 (m, 1H); 7.65 (m, 1H); 8.40 (m, 1H).

Synthesis routes and methods II

Procedure details

25 g of anisonitril was dissolved in 250 ml of methanol. After saturation with hydrogen chloride gas under cooling in ice-water and stirring, the solution was stirred at room temperature for 15 hours. Then, methanol was evaporated in vacuo. Ether was added to the residue and the crystals were filtered off and dried. Whereby 35.9 g of the desired substance was obtained as white crystals. Melting point is 111° to 112° C. (Decomposition).